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Compound of Interest

Compound Name: 8-Hydroxychlorpromazine

Cat. No.: B195718

Essential Safety and Handling Guide for 8-
Hydroxychlorpromazine

This guide furnishes critical safety protocols and logistical information for the handling and
disposal of 8-Hydroxychlorpromazine, a metabolite of Chlorpromazine. Adherence to these
procedures is paramount for ensuring laboratory safety and minimizing exposure risk for
researchers, scientists, and drug development professionals. The following recommendations
are based on safety data for the parent compound, Chlorpromazine, and related
phenothiazines due to the limited availability of specific data for 8-Hydroxychlorpromazine.

Hazard Identification and Risk Assessment

8-Hydroxychlorpromazine is a metabolite of Chlorpromazine, a phenothiazine antipsychotic.
[1][2] While specific toxicity data for 8-Hydroxychlorpromazine is not readily available, the
safety data for the closely related 7-hydroxy Chlorpromazine (hydrochloride) indicates it is toxic
if swallowed and fatal in contact with skin or if inhaled.[3] Therefore, it is crucial to handle 8-
Hydroxychlorpromazine with extreme caution, assuming a similar hazard profile.

Primary Routes of Exposure:
« Inhalation[3][4]

 Skin Absorption[3][4]
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 Ingestion[3][4]

e Eye Contact[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure when handling 8-

Hydroxychlorpromazine, particularly in its powdered form or when preparing solutions.

PPE Component

Specification

Rationale

Double-gloving with

chemotherapy-grade, powder-

Prevents skin absorption, a

primary exposure route.

Gloves o ] ]
free nitrile gloves (meeting Double-gloving offers
ASTM D6978 standard).[5] enhanced protection.[5]
Disposable, impermeable
] ) Protects the body from
gown with a solid front, long o ) )
Gown contamination via spills or

sleeves, and tight-fitting cuffs.

[5]

splashes.[5]

Eye Protection

Chemical safety goggles and a
face shield.[5][6]

Protects the eyes and face
from splashes and airborne

particles.[5]

Respiratory Protection

A NIOSH-approved N95 or
higher-level respirator.[5][6]

Prevents inhalation of the
compound, especially when
handling powders or if

aerosolization is possible.[5]

Additional PPE

Disposable head, hair, and

shoe covers.[5]

Minimizes the risk of spreading
contamination outside the

designated handling area.[5]

Operational Plan for Handling

A systematic approach is essential for the safe handling of 8-Hydroxychlorpromazine in a

laboratory setting.
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. Preparation and Engineering Controls:

Designated Area: All handling of 8-Hydroxychlorpromazine must occur in a designated,
restricted-access area, such as a chemical fume hood or a containment glove box.

Ventilation: Ensure appropriate exhaust ventilation is in place where dust may be generated.

[61[7]

Emergency Equipment: An eyewash station and safety shower must be readily accessible.
. Handling Procedure:

Donning PPE: Properly don all required PPE before entering the designated handling area.

Weighing: If weighing the powdered form, do so within a containment device to minimize
dust generation.

Solution Preparation: When preparing solutions, work over a disposable, absorbent pad to
contain any potential spills.

Labeling: Clearly label all containers with the chemical name, concentration, and appropriate
hazard warnings.[8]

. Post-Handling:
Decontamination: Thoroughly decontaminate all work surfaces after handling is complete.

Doffing PPE: Remove PPE in a manner that avoids self-contamination, and dispose of it in a
designated hazardous waste container.[5]

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before
leaving the work area.[6][9]

Disposal Plan

All waste generated from handling 8-Hydroxychlorpromazine, including contaminated PPE,
disposable labware, and excess chemical, must be treated as hazardous waste.
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» Waste Collection: Collect all solid and liquid waste in clearly labeled, sealed containers.

o Disposal Regulations: Disposal must be conducted in accordance with all applicable federal,
state, and local regulations.[3][8] Do not dispose of with household garbage or allow it to
enter the sewage system.[3]

» Professional Disposal Service: It is recommended to use a licensed hazardous waste
disposal company.

Quantitative Data Summary

While specific quantitative data for 8-Hydroxychlorpromazine is limited, the following table
provides relevant information for the parent compound, Chlorpromazine, to inform safe
handling practices.

Property Value Source
Molecular Formula C17H19CIN20S [10][11]
Molecular Weight 334.86 g/mol [10][11]
CAS Number 3926-67-8 [10][11]
Appearance Crystalline Powder 9]
Solubility Soluble in water and ethanol [9]
Melting Point 194 -196 °C 9]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring safety when working with 8-
Hydroxychlorpromazine.
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Caption: Workflow for safe handling of 8-Hydroxychlorpromazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b195718?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

